Cas no 206761-88-8 (Benzene,1,2,3,4-tetrachloro-5-isothiocyanato-)
206761-88-8 structure
Product Name:Benzene,1,2,3,4-tetrachloro-5-isothiocyanato-
CAS No:206761-88-8
MF:C7HCl4NS
MW:272.966536283493
CID:241721
PubChem ID:4677634
Update Time:2025-04-19
Benzene,1,2,3,4-tetrachloro-5-isothiocyanato- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,2,3,4-tetrachloro-5-isothiocyanato-
- 1,2,3,4-tetrachloro-5-isothiocyanatobenzene
- 2,3,4,5-Tetrachlorophenylisothiocyanate
- 2,3']BITHIOPHENYL-5-CARBOXYLIC ACID
- Benzene,1,2,3,4-tetrachloro-5-isothiocyanato
- 206761-88-8
- FT-0609339
- NUNOYNAFGFABBD-UHFFFAOYSA-N
- DTXSID60405476
- 2,3,4,5-TETRACHLOROPHENYL ISOTHIOCYANATE
- SCHEMBL1457299
-
- Inchi: 1S/C7HCl4NS/c8-3-1-4(12-2-13)6(10)7(11)5(3)9/h1H
- InChI Key: NUNOYNAFGFABBD-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=CC=1N=C=S)Cl)Cl)Cl
Computed Properties
- Exact Mass: 270.85800
- Monoisotopic Mass: 270.858381g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- Density: 1.63
- Boiling Point: 373.5°C at 760 mmHg
- Flash Point: 179.7°C
- Refractive Index: 1.649
- PSA: 44.45000
- LogP: 5.03450
Benzene,1,2,3,4-tetrachloro-5-isothiocyanato- Security Information
- Safety Instruction: S26-S36/37/39
- Safety Term:S26;S36/37/39
- Risk Phrases:R20/21/22; R36/37/38
Benzene,1,2,3,4-tetrachloro-5-isothiocyanato- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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